Cas no 1261499-34-6 (2-Chloro-3-cyanobenzoic acid)

• Product Name: 2-Chloro-3-cyanobenzoic acid
• CAS No: 1261499-34-6
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD18392430
• CID: 1219127
• PubChem ID: 20488391
• Update Time: 2025-05-21

2-Chloro-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-cyanobenzoic Acid
• FCH1158564
• AK159571
• AX8292867
• ST24040287
• SY311403
• 2-CHLORO-3-CYANOBENZOICACID
• SB74003
• SCHEMBL110476
• DB-330038
• 1261499-34-6
• AKOS024464487
• A889648
• DS-9671
• CS-0060304
• MFCD18392430
• Benzoic acid, 2-chloro-3-cyano-
• 2-Chloro-3-cyanobenzoic acid

• MDL： MFCD18392430
• Inchi： 1S/C8H4ClNO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： AHYJLSYGLUYKBZ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 1.8

2-Chloro-3-cyanobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-3-cyanobenzoic acid

2-Chloro-3-cyanobenzoic acid (CAS No. 1261499-34-6): A Comprehensive Overview

2-Chloro-3-cyanobenzoic acid, a compound with the CAS registry number 1261499-34-6, is an organic chemical that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a benzoic acid core substituted with a chlorine atom at the 2-position and a cyano group at the 3-position. These substituents impart distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-chloro-3-cyanobenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize the production process, ensuring higher yields and better purity. These developments highlight the growing emphasis on sustainable practices in chemical manufacturing.

One of the most promising applications of 2-chloro-3-cyanobenzoic acid lies in its potential as a building block in drug design. The compound's benzoic acid moiety serves as a versatile platform for further functionalization, allowing chemists to introduce additional substituents tailored to specific biological targets. Recent studies have demonstrated its utility in designing inhibitors for protein kinases, which are key targets in cancer therapy. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against Aurora kinase A, a critical regulator of cell division.

Beyond pharmaceutical applications, 2-chloro-3-cyanobenzoic acid has also found relevance in materials science. Its ability to form stable metal-organic frameworks (MOFs) has been explored for applications in gas storage and catalysis. A 2023 paper in *Nature Communications* highlighted how this compound can serve as a ligand in MOF construction, offering enhanced stability and tunable pore sizes. Such findings underscore its versatility across diverse scientific disciplines.

The chemical properties of 2-chloro-3-cyanobenzoic acid are heavily influenced by its substituents. The electron-withdrawing effects of the chlorine atom and the cyano group significantly impact the molecule's reactivity and solubility. These characteristics make it an ideal candidate for various organic transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Recent research has focused on leveraging these properties to develop novel synthetic pathways for complex molecules, further expanding its utility in organic chemistry.

In terms of environmental considerations, the ecological impact of 2-chloro-3-cyanobenzoic acid has been a subject of recent investigation. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks. Regulatory bodies are increasingly prioritizing such assessments to ensure the safe use of chemicals in industrial processes.

Looking ahead, the continued exploration of 2-chloro-3-cyanobenzoic acid's properties is expected to unlock new opportunities across multiple sectors. Its role as a key intermediate in drug discovery and materials science is likely to grow, driven by advancements in synthetic methodologies and computational modeling tools. As researchers delve deeper into its potential applications, this compound stands poised to make significant contributions to both academic research and industrial innovation.

In conclusion, 2-chloro-3-cyanobenzoic acid (CAS No. 1261499-34-6) is a multifaceted organic compound with a wide range of applications spanning drug design, materials science, and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for scientists seeking to address complex challenges in these fields. As ongoing research continues to uncover new insights into its properties and uses, this compound will undoubtedly remain at the forefront of chemical innovation.